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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640 Get Quote

Comparative Analysis of 2-Undecanone, 3,3-
dimethyl-: A Review of Available Data
A comprehensive search for comparative studies, statistical data, and detailed experimental

protocols for 2-Undecanone, 3,3-dimethyl- has yielded limited publicly available information.

This guide synthesizes the accessible data and outlines the current landscape of research

surrounding this compound.

Physicochemical Properties
2-Undecanone, 3,3-dimethyl- is a chemical compound with the molecular formula C13H26O.

It is also known by other names such as 3,3-Dimethyl-2-undecanone. The following table

summarizes its basic physicochemical properties.

Property Value

Molecular Weight 198.35 g/mol

Molecular Formula C13H26O

CAS Number 55955-54-9

Boiling Point 234.3 °C (predicted)

Density 0.8 g/cm³ (predicted)
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Biological Activity and Signaling Pathways
Currently, there is a notable absence of published research detailing the specific biological

activities or signaling pathway interactions of 2-Undecanone, 3,3-dimethyl-. The scientific

literature readily accessible through broad searches does not contain studies that would allow

for a comparative analysis of its efficacy or mechanism of action against other compounds.

Experimental Protocols
Detailed experimental protocols for key experiments involving 2-Undecanone, 3,3-dimethyl-
are not available in the public domain. To conduct future research, investigators would likely

need to adapt general protocols for similar ketones or long-chain aliphatic compounds. A

generalized workflow for investigating the potential biological effects of a novel compound like

2-Undecanone, 3,3-dimethyl- is proposed below.

Phase 1: Discovery & Screening Phase 2: In Vitro Validation Phase 3: In Vivo Analysis

Compound Synthesis
(2-Undecanone, 3,3-dimethyl-)

High-Throughput Screening
(e.g., cell viability assays) Hit Identification Dose-Response Studies Mechanism of Action Studies

(e.g., Western Blot, qPCR) Signaling Pathway Analysis Animal Model Testing
(e.g., mouse models)

Pharmacokinetics/
Pharmacodynamics Toxicology Studies
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Figure 1: A generalized experimental workflow for the characterization of a novel chemical
compound.

Logical Relationship for Future Comparative
Studies
Should data become available, a structured approach would be necessary to compare 2-
Undecanone, 3,3-dimethyl- to other relevant compounds. The following diagram illustrates a

logical framework for such a comparative analysis.
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Alternative Compounds
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Figure 2: Logical framework for comparative analysis of 2-Undecanone, 3,3-dimethyl- against
alternative compounds.

Conclusion:

The current body of scientific literature lacks the necessary data to perform a robust statistical

and comparative analysis of 2-Undecanone, 3,3-dimethyl-. The information presented here is

based on predictive models and generalized scientific workflows. Further experimental

investigation is required to elucidate the biological and chemical properties of this compound,

which would then enable direct comparisons with other substances. Researchers interested in

this compound should consider the outlined experimental workflow as a starting point for their

investigations.

To cite this document: BenchChem. [Statistical analysis of data from "2-Undecanone, 3,3-
dimethyl-" comparative studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15451640#statistical-analysis-of-data-from-2-
undecanone-3-3-dimethyl-comparative-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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